1H-Pyrrolo[2,3-B]pyridine-5-carboxaldehyde, 4-chloro-1-[tris(1-methylethyl)silyl]-

• IUPAC Name: 4-chloro-1-tri(propan-2-yl)silylpyrrolo[2,3-b]pyridine-5-carbaldehyde
• InChI: InChI=1S/C17H25ClN2OSi/c1-11(2)22(12(3)4,13(5)6)20-8-7-15-16(18)14(10-21)9-19-17(15)20/h7-13H,1-6H3
• InChI Key: AODIUYZQLDRJKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[Si](C(C)C)(C(C)C)N1C=CC2=C(C(=CN=C21)C=O)Cl
• Molecular Formula: C17H25ClN2OSi
• DSSTOX Substance ID: DTXSID00677998
• Molecular Weight: 336.9 g/mol
• CAS RN: 924655-39-0

Description

“1H-Pyrrolo[2,3-B]pyridine-5-carboxaldehyde, 4-chloro-1-[tris(1-methylethyl)silyl]-” is a chemical compound that belongs to the class of organic compounds known as pyrrolopyridines. It is used as a pharmaceutical building block.

Molecular Structure Analysis

The molecular structure of the base compound, 1H-Pyrrolo[2,3-b]pyridine, consists of a pyrrole ring fused with a pyridine ring. The addition of the 4-chloro-1-[tris(1-methylethyl)silyl]- group would modify this base structure.

Scientific Research Applications

FGFR Inhibitors Synthesis

This compound has been used in the synthesis of derivatives that act as potent inhibitors of Fibroblast Growth Factor Receptors (FGFR), which play a critical role in cell proliferation, survival, migration, and differentiation. .

Biological Material or Organic Compound

It serves as a biochemical reagent that can be used as a biological material or organic compound for life science-related research. .

Mechanism of Action

While the specific mechanism of action for this compound is not provided, it’s known that some pyrrolopyridine derivatives exhibit potent activities against FGFR1, 2, and 3, which play essential roles in various types of tumors. Therefore, these compounds could potentially be used in cancer therapy.

Synthesis routes and methods

Procedure details

To a solution of 4-chloro-1-triisopropylsilanyl-1H-pyrrolo[2,3-b]pyridine (0.90 g, 2.91 mmol) in THF (8 mL), cooled at −78° C., is added slowly sec-BuLi (1.4 M in hexane, 4.16 mL, 5.82 mmol). After stirring for 45 minutes, the DMF (0.68 mL, 8.74 mmol) is added at −78° C. The mixture is stirred for 1 hour and quenched with HCl in ether solution (1M, 8.73 mL, 8.73 mmol). The mixture is allowed to warm to room temperature. The reaction mixture is basified with saturated sodium bicarbonate solution to a pH of 8 and extracted with ethyl acetate. The organic extracts are washed with brine, dried over Na2SO4, filtered and concentrated to afford the mixture of the title compounds, which is used for next reaction without any further purification: MS m/z 337.2 (M+1).